Cas no 128537-59-7 (4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid)

4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid structure
128537-59-7 structure
Product Name:4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
CAS No:128537-59-7
MF:C8H11ClN2O2
MW:202.638140916824
CID:897828
Update Time:2025-04-19

4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid
    • 4-chloro-2,5-diethylpyrazole-3-carboxylic acid
    • 4-chloranyl-2,5-diethyl-pyrazole-3-carboxylic acid
    • 4-chloro-2,5-diethyl-3-pyrazolecarboxylic acid
    • Inchi: 1S/C8H11ClN2O2/c1-3-5-6(9)7(8(12)13)11(4-2)10-5/h3-4H2,1-2H3,(H,12,13)
    • InChI Key: MZJBIQPUHZOZQB-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=C(Cl)C(CC)=NN1CC

Computed Properties

  • Exact Mass: 202.05100

Experimental Properties

  • PSA: 55.12000
  • LogP: 1.81700

4-Chloro-1,3-diethyl-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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